1-Methylspiro[piperidine-4,9'-xanthen]-4'-ol

• CAS No.: 57316-01-5
• Molecular Formula: C18H19NO2
• Molecular Weight: 281.3 g/mol
• IUPAC Name: 1-methylspiro[piperidine-4,9'-xanthene]-4'-ol
• InChI: InChI=1S/C18H19NO2/c1-19-11-9-18(10-12-19)13-5-2-3-8-16(13)21-17-14(18)6-4-7-15(17)20/h2-8,20H,9-12H2,1H3
• InChI Key: RVYVGPUXVJZGKV-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC2(CC1)C3=C(C(=CC=C3)O)OC4=CC=CC=C24

Description

1-Methylspiro[piperidine-4,9'-xanthen]-4'-ol is a useful research compound. Its molecular formula is C18H19NO2 and its molecular weight is 281.3 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

1'-Methyl)-4-methoxyxanthene-9-spiro-4'-piperidine hydrochloride (1.0 g.) in a solution of 45% w/v hydrobromic acid in glacial acetic acid (10 ml.) is heated under reflux for 2 hours. The solution is basified with sodium bicarbonate, diluted with water and extracted with chloroform. The chloroform extract is washed with water, dried over MgSO4, and evaporated to dryness. The residue is recrystallised from toluene-petroleum ether (b.p. 60°-80° C.) to give 1'-methyl-4-hydroxyxanthene-9-spiro-4'-piperidine, m.p. 171°-173° C.

Synthesis routes and methods II

Procedure details

1'-Methyl-4-methoxyxanthene-9-spiro-4'-piperidine hydrochloride (1.0 g.) in a solution of 45% w/v hydrobromic acid in glacial acetic acid (10 ml.) is heated under reflux for 2 hours. The solution is basified with sodium bicarbonate, diluted with water and extracted with chloroform. The chloroform extract is washed with water, dried over MgSO4, and evaporated to dryness. The residue is recrystallised from toluene-petroleum ether (b.p. 60°-80° C.) to give 1'-methyl-4-hydroxyxanthene-9-spiro-4'-piperidine, m.p. 171°-173° C.